molecular formula C17H14FN3O5 B2511303 (5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate CAS No. 1207010-99-8

(5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate

Cat. No. B2511303
CAS RN: 1207010-99-8
M. Wt: 359.313
InChI Key: HGRMMHGMVPBRCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate is a useful research compound. Its molecular formula is C17H14FN3O5 and its molecular weight is 359.313. The purity is usually 95%.
BenchChem offers high-quality (5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to the chemical structure of interest have been explored in multiple studies. For instance, Xiong Jing (2011) synthesized enantiomers using 5-flurouracil-1-yl acetic acid and L-and D-alanine methyl ester, achieving yields of 82% and 80%, respectively. The structures were characterized using NMR, IR, MS, and specific rotation, highlighting the compound's potential in further chemical research and applications (Xiong Jing, 2011).

Mesomorphic Properties

Research on the mesomorphic properties of chiral benzoates and fluorobenzoates, including the study by K. Milewska et al. (2015), demonstrated the synthesis of novel compounds exhibiting low melting points and antiferroelectric smectic phases. These findings contribute to the understanding of phase transitions and could have implications for material science and liquid crystal technology (K. Milewska, W. Drzewiński, M. Czerwiński, R. Dąbrowski, 2015).

Antitumor Activities

Several studies have focused on the antitumor activities of derivatives. Xiong Jing (2011) synthesized compounds from L-tyrosine methyl ester and D-tyrosine ethyl ester, indicating selective antitumor activities. The in vitro tests suggested that the R-configuration may contribute to the antitumor effects (Xiong Jing, 2011).

Structural Studies

Ting Yao et al. (2013) conducted synthesis, structural, and UV studies on two uracil derivatives, providing insights into the crystal structures and thermal stabilities. Such studies are essential for understanding the molecular interactions and properties of potential pharmacological agents (Ting Yao, Jicheng Yi, Shuguang Zhou, J. Xiong, 2013).

properties

IUPAC Name

[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 3-(2,4-dioxopyrimidin-1-yl)propanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14FN3O5/c18-13-4-2-1-3-12(13)14-9-11(20-26-14)10-25-16(23)6-8-21-7-5-15(22)19-17(21)24/h1-5,7,9H,6,8,10H2,(H,19,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGRMMHGMVPBRCN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=CC(=NO2)COC(=O)CCN3C=CC(=O)NC3=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14FN3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.